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Compound of Interest

Compound Name: CK0106023

Cat. No.: B1669120

For Researchers, Scientists, and Drug Development Professionals

Introduction

CK0106023 is a potent and specific allosteric inhibitor of the human mitotic kinesin Eg5 (also
known as KSP or KIF11). Eg5 is a plus-end directed motor protein essential for the
establishment and maintenance of the bipolar mitotic spindle. Inhibition of Eg5 prevents the
separation of centrosomes, leading to the formation of a characteristic monopolar spindle,
which in turn activates the spindle assembly checkpoint and induces mitotic arrest. This cellular
phenotype makes Eg5 inhibitors like CK0106023 valuable tools for studying mitosis and
potential therapeutic agents for cancer. These application notes provide detailed protocols for
utilizing CK0106023 to induce monopolar spindles in cultured cells.

Mechanism of Action

CK0106023 functions as an allosteric inhibitor of Eg5. By binding to a site distinct from the
ATP- and microtubule-binding sites on the motor domain, it locks Eg5 in a state that cannot
hydrolyze ATP effectively for force generation. This inhibition of motor activity prevents the
outward pushing force on the spindle poles, resulting in their failure to separate and the
subsequent formation of a monopolar spindle.
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1. Seed cells on coverslips

)

2. Treat with CK0106023
(100 NM - 1 uM, 8-24h)

3. Fix cells
(4% PFA or Methanol)

4. Permeabilize cells
(0.5% Triton X-100)

5. Block non-specific binding
(3% BSA)

6. Incubate with primary antibodies
(anti-o-tubulin, anti-pericentrin)

7. Incubate with secondary antibodies
(Alexa Fluor conjugates)

(8. Stain DNA with DAPI)

9. Mount coverslips

(10. Image with fluorescence microscope)

!

(11. Quantify monopolar spindles)
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 To cite this document: BenchChem. [Application Notes and Protocols for Inducing Monopolar
Spindles with CK0106023]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669120#appropriate-concentrations-of-ck0106023-
for-inducing-monopolar-spindles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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